Cas no 1805565-94-9 (3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-methanol)

• Product Name: 3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-methanol
• CAS No: 1805565-94-9
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 4882530
• Update Time: 2025-06-12

3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-methanol

• Inchi： 1S/C8H8F3NO2/c1-14-5-2-6(9)12-4(3-13)7(5)8(10)11/h2,8,13H,3H2,1H3
• InChI Key： BKUAMEFWUKIPIC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(N=C1CO)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1
• Topological Polar Surface Area: 42.4

Additional information on 3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-methanol

Introduction to 3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-methanol (CAS No. 1805565-94-9)

3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-methanol, identified by the CAS number 1805565-94-9, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-methanol incorporates several key functional groups that contribute to its pharmacological potential. The presence of a difluoromethyl group at the C3 position and a fluoro substituent at the C6 position introduces electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring. Additionally, the methoxy group at the C4 position and the hydroxyl group at the C2 position provide opportunities for further chemical modifications, enabling the synthesis of derivatives with enhanced biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in drug design. The fluorine atoms in these compounds can influence metabolic stability, binding affinity, and pharmacokinetic profiles, thereby improving overall drug efficacy. For instance, studies have demonstrated that fluorine substitution can enhance the binding affinity of small molecule inhibitors to their target proteins, leading to more potent and selective therapeutic agents.

In particular, 3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-methanol has been investigated for its potential in developing treatments for various diseases. Research has shown that this compound exhibits inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases. The difluoromethyl group, in particular, has been found to enhance the bioavailability and metabolic stability of drug candidates, making it an attractive moiety for medicinal chemists.

The synthesis of 3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-methanol involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms into the pyridine ring typically requires specialized reagents and techniques to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and electrochemical fluorination, have been employed to achieve efficient access to this compound.

One of the most compelling aspects of 3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-methanol is its versatility as a building block for more complex molecules. By leveraging its reactive sites, chemists can design derivatives with tailored biological properties. For example, appending additional functional groups to the hydroxyl or methoxy positions can introduce new interactions with biological targets, leading to enhanced therapeutic effects.

The pharmacological evaluation of 3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-methanol has revealed several promising characteristics. In vitro studies have demonstrated its ability to modulate key signaling pathways involved in disease progression. These findings have prompted further investigation into its potential as a lead compound for drug development. Additionally, preclinical studies are underway to assess its safety and efficacy in animal models, which could pave the way for clinical trials in humans.

The role of computational chemistry in designing and optimizing fluorinated pyridines cannot be overstated. Molecular modeling techniques have been used to predict the binding modes of 3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-methanol to biological targets, providing insights into its mechanism of action. These computational studies help guide synthetic efforts by identifying key structural features that contribute to biological activity.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. Compounds like 3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-methanol represent a critical resource for developing innovative therapies. Their unique structural features and biological activities make them indispensable tools for medicinal chemists seeking to address unmet medical needs.

In conclusion,3-(Difluoromethyl)-6-fluoro-4-methoxypyridine-2-methanol (CAS No. 1805565-94-9) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features and biological activities make it a valuable scaffold for drug development, while ongoing research continues to uncover new applications for this versatile molecule.